Cas no 1806644-14-3 (Ethyl 5-cyano-2-(2-cyanoethyl)benzoate)

• Product Name: Ethyl 5-cyano-2-(2-cyanoethyl)benzoate
• CAS No: 1806644-14-3
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 4956723
• Update Time: 2025-08-04

Ethyl 5-cyano-2-(2-cyanoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-(2-cyanoethyl)benzoate

• Inchi： 1S/C13H12N2O2/c1-2-17-13(16)12-8-10(9-15)5-6-11(12)4-3-7-14/h5-6,8H,2-4H2,1H3
• InChI Key： WIALVGAAAIIVDE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C#N)C=CC=1CCC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 360
• XLogP3: 1.8
• Topological Polar Surface Area: 73.9

Additional information on Ethyl 5-cyano-2-(2-cyanoethyl)benzoate

Ethyl 5-cyano-2-(2-cyanoethyl)benzoate (CAS No. 1806644-14-3): A Comprehensive Overview

Ethyl 5-cyano-2-(2-cyanoethyl)benzoate, identified by its CAS number 1806644-14-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a benzoate core with cyano and cyanoethyl substituents, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The structural configuration of Ethyl 5-cyano-2-(2-cyanoethyl)benzoate consists of a benzene ring esterified with an ethyl group, adorned with cyano groups at the 5th and 2-(2-cyanoethyl) positions. This arrangement imparts distinct reactivity and functionality, making it a versatile building block for the synthesis of more complex molecules. The presence of multiple cyano groups enhances its utility in various chemical transformations, including nucleophilic addition and condensation reactions.

In recent years, the pharmaceutical industry has shown increasing interest in compounds containing cyano functionalities due to their role in modulating biological pathways. Studies have demonstrated that cyano-substituted benzoates can serve as precursors for the development of novel therapeutic agents. For instance, derivatives of Ethyl 5-cyano-2-(2-cyanoethyl)benzoate have been explored for their potential anti-inflammatory and analgesic properties. The cyano groups facilitate further functionalization, allowing chemists to tailor the molecular structure for specific pharmacological targets.

One of the most compelling aspects of Ethyl 5-cyano-2-(2-cyanoethyl)benzoate is its role in the synthesis of advanced materials. Researchers have leveraged its reactivity to develop novel polymers and coatings with enhanced mechanical and thermal properties. The cyano groups can participate in polymerization reactions, leading to high-performance materials suitable for applications in electronics, aerospace, and automotive industries. This dual functionality as both a pharmaceutical intermediate and a material science precursor underscores the compound's broad utility.

The synthesis of Ethyl 5-cyano-2-(2-cyanoethyl)benzoate involves multi-step organic reactions that highlight the compound's synthetic versatility. Typically, the process begins with the esterification of cinnamic acid derivatives, followed by selective cyanation at designated positions. Advanced catalytic methods have been employed to improve yield and purity, ensuring that the final product meets stringent quality standards. These synthetic strategies not only demonstrate the compound's feasibility but also showcase the advancements in organic synthesis techniques.

Recent studies have also explored the environmental impact of using Ethyl 5-cyano-2-(2-cyanoethyl)benzoate as a chemical intermediate. Researchers are investigating sustainable synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles are being applied to develop more eco-friendly methodologies for producing this compound, aligning with global efforts to promote sustainable industrial practices. Such innovations are crucial for ensuring that chemical manufacturing remains both efficient and environmentally responsible.

The pharmacological potential of Ethyl 5-cyano-2-(2-cyanoethyl)benzoate extends beyond its use as a precursor for therapeutic agents. Preclinical studies have indicated that certain derivatives exhibit promising biological activity, including antioxidant and anti-proliferative effects. These findings have sparked interest in further exploring the compound's pharmacokinetic profile and potential therapeutic applications. Collaborative efforts between chemists and pharmacologists are underway to translate these findings into clinical trials, paving the way for new treatment modalities.

The compound's unique structural features also make it an attractive candidate for use in agrochemical formulations. Researchers are investigating its role in developing novel pesticides and herbicides that offer improved efficacy while reducing environmental impact. By incorporating cyano groups into agrochemical structures, scientists aim to enhance the stability and bioavailability of active ingredients, leading to more effective crop protection solutions.

In conclusion, Ethyl 5-cyano-2-(2-cyanoethyl)benzoate (CAS No. 1806644-14-3) is a multifaceted compound with significant applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop innovative solutions in these fields. As scientific understanding continues to evolve, the potential uses for this compound are likely to expand, further solidifying its importance in modern chemistry.